N-ethyl-4-oxopiperidine-1-carboxamide
Overview
Description
“N-ethyl-4-oxopiperidine-1-carboxamide” is a chemical compound with the CAS Number: 675112-78-4 . It has a molecular weight of 170.21 g/mol . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is N-ethyl-4-oxo-1-piperidinecarboxamide . The InChI code for this compound is 1S/C8H14N2O2/c1-2-9-8(12)10-5-3-7(11)4-6-10/h2-6H2,1H3,(H,9,12) .Physical And Chemical Properties Analysis
“N-ethyl-4-oxopiperidine-1-carboxamide” is a powder that is stored at 4 degrees Celsius . It has a molecular weight of 170.21 g/mol .Scientific Research Applications
Drug Design and Pharmaceutical Synthesis
N-ethyl-4-oxopiperidine-1-carboxamide: is a valuable building block in medicinal chemistry. Its piperidine core is a common motif in many pharmaceuticals due to its bioactive properties. This compound can be used to synthesize a variety of drug candidates, particularly those targeting the central nervous system (CNS), as piperidine derivatives are known to interact with CNS receptors .
Biological Activity Modulation
The structural features of N-ethyl-4-oxopiperidine-1-carboxamide allow it to modulate biological activity. It can be incorporated into larger molecules to influence their interaction with biological targets, potentially leading to the development of new treatments for diseases .
Chemical Synthesis Research
In chemical synthesis, N-ethyl-4-oxopiperidine-1-carboxamide serves as a versatile intermediate. Researchers can perform various reactions, such as cyclization or amination, to create complex molecules with potential pharmacological activities .
Material Science Applications
The compound’s stability and reactivity make it suitable for creating novel materials. It could be used in the development of smart materials that respond to environmental stimuli or in the creation of new polymers with unique properties .
Analytical Chemistry
In analytical chemistry, derivatives of N-ethyl-4-oxopiperidine-1-carboxamide can be used as standards or reagents. They can help in the quantification and identification of substances within complex biological samples .
Chromatography
N-ethyl-4-oxopiperidine-1-carboxamide: can be utilized in chromatography as a reference compound. Its distinct chemical properties can aid in the separation and analysis of mixtures, improving the resolution of chromatographic techniques .
Peptidomimetics
As a compound that mimics the structure of peptides, N-ethyl-4-oxopiperidine-1-carboxamide can be used in the design of peptidomimetics. These molecules can mimic the function of natural peptides and have applications in drug discovery .
Anticancer Research
Piperidine derivatives have shown promise in anticancer researchN-ethyl-4-oxopiperidine-1-carboxamide could be a precursor in synthesizing compounds that target specific cancer cell lines, contributing to the development of novel oncology therapies .
Safety And Hazards
properties
IUPAC Name |
N-ethyl-4-oxopiperidine-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O2/c1-2-9-8(12)10-5-3-7(11)4-6-10/h2-6H2,1H3,(H,9,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEYHYWDUWFAKBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)N1CCC(=O)CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-4-oxopiperidine-1-carboxamide | |
CAS RN |
675112-78-4 |
Source
|
| Record name | N-ethyl-4-oxopiperidine-1-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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